Cas no 138749-44-7 (4-[1-(4-Aminophenyl)-3,3,5-trimethylcyclohexyl]aniline)
138749-44-7 structure
Product Name:4-[1-(4-Aminophenyl)-3,3,5-trimethylcyclohexyl]aniline
CAS No:138749-44-7
MF:C21H28N2
MW:308.460425376892
CID:2773436
PubChem ID:20667347
Update Time:2025-04-21
4-[1-(4-Aminophenyl)-3,3,5-trimethylcyclohexyl]aniline Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL21798753
- 2~3~,2~3~,2~5~-Trimethyl-2~3~,2~4~,2~5~,2~6~-tetrahydro-2~2~H-[1~1~,2~1~:2~1~,3~1~-terphenyl]-1~4~,3~4~-diamine
- DTXSID10609326
- 138749-44-7
- 4-[1-(4-Aminophenyl)-3,3,5-trimethylcyclohexyl]aniline
-
- Inchi: 1S/C21H28N2/c1-15-12-20(2,3)14-21(13-15,16-4-8-18(22)9-5-16)17-6-10-19(23)11-7-17/h4-11,15H,12-14,22-23H2,1-3H3
- InChI Key: BDFOELUHQOTNRK-UHFFFAOYSA-N
- SMILES: NC1C=CC(=CC=1)C1(C2C=CC(=CC=2)N)CC(C)CC(C)(C)C1
Computed Properties
- Exact Mass: 308.225248902Da
- Monoisotopic Mass: 308.225248902Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 52Ų
4-[1-(4-Aminophenyl)-3,3,5-trimethylcyclohexyl]aniline Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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